Cas no 61640-30-0 (2H-Imidazole-2-thione, 1-(1,1-dimethylethyl)-1,3-dihydro-3-methyl-)

• Product name: 2H-Imidazole-2-thione, 1-(1,1-dimethylethyl)-1,3-dihydro-3-methyl-
• CAS No: 61640-30-0
• MF: C₈H₁₄N₂S
• MW: 170.27516
• CID: 471723
• PubChem ID: 12503276

2H-Imidazole-2-thione, 1-(1,1-dimethylethyl)-1,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione, 1-(1,1-dimethylethyl)-1,3-dihydro-3-methyl-
• 1-tert-butyl-3-methylimidazole-2-thione
• 61640-30-0
• DTXSID80500614
• 1-tert-Butyl-3-methyl-1,3-dihydro-2H-imidazole-2-thione

• Inchi： InChI=1S/C8H14N2S/c1-8(2,3)10-6-5-9(4)7(10)11/h5-6H,1-4H3
• InChI Key： CTRRUHIJBNSONO-UHFFFAOYSA-N
• SMILES： CC(C)(C)N1C=CN(C1=S)C

Computed Properties

• Exact Mass: 170.08792
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.6Ų

Experimental Properties

• PSA: 6.48